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Compound of Interest

Compound Name: Pyrazine-d4

Cat. No.: B050138 Get Quote

For researchers and scientists handling Pyrazine-d4, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. This guide provides a

comprehensive overview of the necessary procedures, emphasizing safe handling and

adherence to regulatory standards.

Pyrazine-d4, a deuterated form of pyrazine, is a flammable solid that can cause skin and

serious eye irritation, and may also lead to respiratory irritation.[1][2] Due to these hazards, it is

imperative to follow strict protocols for its disposal. The primary directive for the disposal of

Pyrazine-d4 is to engage a licensed professional waste disposal service.[1]

Key Safety and Handling Information
Before proceeding with disposal preparation, it is essential to be aware of the fundamental

safety data associated with Pyrazine-d4.
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Property Data

CAS Number 1758-62-9[1][3][4]

Molecular Formula C₄D₄N₂[1][4]

Appearance White to off-white solid[1]

Hazards
Flammable solid, Skin irritant, Eye irritant[1][2]

[5]

Flash Point 56 °C (132.8 °F) - closed cup[3]

Personal Protective Equipment (PPE)
Protective gloves, clothing, and eye/face

protection[1][2]

Step-by-Step Disposal Protocol
While a licensed professional service will handle the final disposal, laboratory personnel are

responsible for the safe temporary storage and preparation of Pyrazine-d4 waste.

Experimental Protocol: Laboratory Waste Preparation for Pyrazine-d4

Segregation: Isolate Pyrazine-d4 waste from other chemical waste streams to prevent

accidental reactions. It should be collected in a dedicated, properly labeled waste container.

Containerization: Use a UN-approved, chemically resistant container that can be securely

sealed. The container must be in good condition, free from leaks or contamination.

Labeling: Clearly label the waste container with "Hazardous Waste," "Pyrazine-d4," and the

appropriate hazard pictograms (flammable solid, irritant). Include the accumulation start

date.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area. This area should be well-ventilated, away from sources of ignition, and secondary

containment should be used to prevent spills.

Documentation: Maintain a log of the accumulated Pyrazine-d4 waste, noting the quantity

and date.
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Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

the waste. Provide them with the Safety Data Sheet (SDS) for Pyrazine-d4 to ensure they

are fully aware of the material's properties.

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the key steps from

waste generation to final disposal.
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Pyrazine-d4 Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Pyrazine-d4, protecting both personnel and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnisotopes.com [cdnisotopes.com]

2. cdn.website-editor.net [cdn.website-editor.net]

3. Pyrazine-d4 D 98atom 1758-62-9 [sigmaaldrich.com]

4. scbt.com [scbt.com]

5. Pyrazine-d4 | C4H4N2 | CID 16212201 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Pyrazine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050138#pyrazine-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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